N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-5-methyl-4-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C19H16ClNOS/c1-13-18(14-7-3-2-4-8-14)16(12-23-13)19(22)21-11-15-9-5-6-10-17(15)20/h2-10,12H,11H2,1H3,(H,21,22)
• InChI Key: LCPHBUUAJSUVKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CS1)C(=O)NCC2=CC=CC=C2Cl)C3=CC=CC=C3
• Molecular Formula: C19H16ClNOS
• Molecular Weight: 341.9 g/mol

Description

N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide, also known as CTAP, is a chemical compound that has been widely studied for its potential applications in scientific research. CTAP is a selective antagonist of the mu-opioid receptor, which plays a crucial role in pain modulation and reward processing in the brain.

Mechanism of Action

N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide acts as a competitive antagonist of the mu-opioid receptor, which means that it binds to the same site on the receptor as endogenous opioids such as morphine and blocks their effects. The mu-opioid receptor is a G protein-coupled receptor that is primarily located in the central nervous system. Activation of this receptor by endogenous opioids or exogenous drugs such as morphine leads to the inhibition of neurotransmitter release and the modulation of pain perception and reward processing.
Biochemical and Physiological Effects:
N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide has been shown to have several biochemical and physiological effects in various animal models. It has been shown to block the analgesic effects of morphine and other mu-opioid receptor agonists, indicating its potential use as a tool for studying opioid tolerance and dependence. N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide has also been shown to reduce the rewarding effects of drugs of abuse such as cocaine and amphetamine, suggesting its potential use as a treatment for addiction. Additionally, N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide has been shown to have anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide in lab experiments is its selectivity for the mu-opioid receptor. This allows researchers to specifically study the effects of mu-opioid receptor activation or blockade without the confounding effects of other opioid receptors. Additionally, N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide has been shown to be stable and soluble in aqueous solutions, which makes it easy to administer in lab experiments. However, one limitation of using N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide is its relatively short half-life, which may require frequent dosing in certain experiments.

Future Directions

There are several potential future directions for research on N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide. One area of interest is the development of N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide derivatives with improved pharmacokinetic properties and selectivity for the mu-opioid receptor. Another area of interest is the use of N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide in combination with other drugs or therapies for the treatment of addiction and neurodegenerative diseases. Additionally, further studies are needed to elucidate the mechanisms of action of N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide and its potential therapeutic applications in various physiological and pathological conditions.

Synthesis Methods

The synthesis of N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide involves the reaction of 2-chlorobenzylamine with 5-methyl-4-phenyl-3-thiophenecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain pure N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide.

Scientific Research Applications

N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide has been used in a wide range of scientific research studies, particularly in the field of neuroscience. It has been shown to be a potent and selective antagonist of the mu-opioid receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological conditions. N-(2-chlorobenzyl)-5-methyl-4-phenyl-3-thiophenecarboxamide has been used in studies investigating the mechanisms of opioid tolerance, dependence, and withdrawal, as well as the role of the mu-opioid receptor in pain modulation, reward processing, and addiction.